2-{5-[({6-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}methyl)sulfanyl]-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl}-N-[(thiophen-2-yl)methyl]acetamide

• IUPAC Name: 2-[5-[(6-methyl-4-oxopyrido[1,2-a]pyrimidin-2-yl)methylsulfanyl]-3-oxo-2H-imidazo[1,2-c]quinazolin-2-yl]-N-(thiophen-2-ylmethyl)acetamide
• InChI: InChI=1S/C27H22N6O3S2/c1-16-6-4-10-22-29-17(12-24(35)32(16)22)15-38-27-31-20-9-3-2-8-19(20)25-30-21(26(36)33(25)27)13-23(34)28-14-18-7-5-11-37-18/h2-12,21H,13-15H2,1H3,(H,28,34)
• InChI Key: VAYIQPOJAZIXQE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC2=NC(=CC(=O)N12)CSC3=NC4=CC=CC=C4C5=NC(C(=O)N53)CC(=O)NCC6=CC=CS6
• Molecular Formula: C27H22N6O3S2
• Molecular Weight: 542.6 g/mol

Description

2-{5-[({6-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-2-yl}methyl)sulfanyl]-3-oxo-2H,3H-imidazo[1,2-c]quinazolin-2-yl}-N-[(thiophen-2-yl)methyl]acetamide is a useful research compound. Its molecular formula is C27H22N6O3S2 and its molecular weight is 542.63. The purity is usually 95%.
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Scientific Research Applications

Antitumor and Antibacterial Properties

Compounds structurally similar to the specified chemical have been explored for their potential as antitumor and antibacterial agents. Novel 2-amino-4-oxo-5-[(substituted phenyl)sulfanyl]pyrrolo[2,3-d]pyrimidines, which share structural similarities with the given compound, have been synthesized and evaluated for their inhibitory effects on thymidylate synthase (TS). These compounds, including derivatives with various substituted phenyl groups, have shown promising results against human TS, suggesting potential applications in antitumor therapy (Gangjee et al., 1996).

Chemical Synthesis and Structural Analysis

The chemical synthesis and structural analysis of related compounds provide insights into their potential applications. For instance, the synthesis of thieno[2,3-b]pyridines and related compounds, which include pyrimidino[4',5':4,5]thieno[2,3-b]pyridine, quinazoline, and carbamate derivatives, offers a basis for exploring various biological activities and potential applications in scientific research (Abdelriheem et al., 2015).

Potential as Antimicrobial Agents

The exploration of novel heterocyclic compounds containing a sulfonamido moiety, including derivatives related to the specified compound, has shown that these compounds possess significant antibacterial activity. This suggests potential applications in developing new antimicrobial agents (Azab et al., 2013).

Applications in Anti-inflammatory Research

Compounds structurally similar have been synthesized and evaluated for anti-inflammatory activity. This includes a range of heterocyclic derivatives that exhibited significant anti-inflammatory activities, indicating potential applications in the development of anti-inflammatory drugs (Fahmy et al., 2012).

Mechanism of Action

Target of Action

Compounds with similar structures have been found to bind with high affinity to multiple receptors . The specific targets would depend on the exact structure and functional groups present in the molecule.

Biochemical Pathways

The compound could potentially affect various biochemical pathways depending on its targets. For example, if the compound targets a key enzyme in a metabolic pathway, it could inhibit or enhance the activity of that pathway .